Cas no 90793-35-4 (2-(4,6-dichloro-1H-indol-3-yl)ethan-1-amine)

• Product Name: 2-(4,6-dichloro-1H-indol-3-yl)ethan-1-amine
• CAS No: 90793-35-4
• MF: C₁₀H₁₀Cl₂N₂
• MW: 229.105800151825
• CID: 5235518
• PubChem ID: 4714948
• Update Time: 2025-06-08

2-(4,6-dichloro-1H-indol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanamine, 4,6-dichloro-
• 2-(4,6-dichloro-1H-indol-3-yl)ethan-1-amine

• Inchi： 1S/C10H10Cl2N2/c11-7-3-8(12)10-6(1-2-13)5-14-9(10)4-7/h3-5,14H,1-2,13H2
• InChI Key： LEOIVPVKEVLVGP-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Cl)=CC(Cl)=C2)C(CCN)=C1

Computed Properties

• Exact Mass: 228.0221037g/mol
• Monoisotopic Mass: 228.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 2-(4,6-dichloro-1H-indol-3-yl)ethan-1-amine

2-(4,6-Dichloro-1H-Indol-3-yl)ethan-1-amine: An Emerging Compound in Medicinal Chemistry

2-(4,6-Dichloro-1H-indol-3-yl)ethan-1-amine (CAS No. 90793-35-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article delves into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Properties

2-(4,6-Dichloro-1H-indol-3-yl)ethan-1-amine is a derivative of indole, characterized by the presence of a dichlorinated indole ring and an ethylamine side chain. The molecular formula of this compound is C₁₀H₉Cl₂N₂, with a molecular weight of approximately 230.1 g/mol. The dichlorination at positions 4 and 6 of the indole ring imparts significant stability and enhances the compound's biological activity.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various experimental applications. Its melting point is around 150°C, and it has a pKa value that allows it to exist in both protonated and deprotonated forms under different pH conditions.

Synthesis Methods

The synthesis of 2-(4,6-dichloro-1H-indol-3-yl)ethan-1-amine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4,6-dichloroindole with ethylene diamine under controlled conditions. This reaction typically proceeds via a nucleophilic substitution mechanism, resulting in the formation of the desired product.

An alternative approach involves the use of palladium-catalyzed coupling reactions, which have gained popularity due to their high efficiency and selectivity. In this method, 4,6-dichloroindole is coupled with an appropriate amine derivative using palladium catalysts such as Pd(PPh₃)₄. This method offers better control over the regioselectivity and stereoselectivity of the product.

Biological Activities and Therapeutic Potential

2-(4,6-Dichloro-1H-indol-3-yl)ethan-1-amine has shown promising biological activities in various preclinical studies. One of its notable properties is its ability to modulate serotonin receptors, particularly the 5-HT_2A receptor. This makes it a potential candidate for the treatment of neuropsychiatric disorders such as depression and anxiety.

In addition to its serotonin receptor activity, 2-(4,6-dichloro-1H-indol-3-yl)ethan-1-amine has been investigated for its anti-inflammatory properties. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Trials and Research Developments

The therapeutic potential of 2-(4,6-dichloro-1H-indol-3-yl)ethan-1-amine has led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase trials have demonstrated favorable pharmacokinetic profiles and tolerability, paving the way for further investigation.

A recent study published in the Journal of Medicinal Chemistry highlighted the compound's ability to cross the blood-brain barrier (BBB), which is crucial for its effectiveness in treating central nervous system (CNS) disorders. The study also reported that the compound exhibited low toxicity levels in animal models, further supporting its potential as a safe therapeutic agent.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2-(4,6-dichloro-1H-indol-3-yl)ethan-1-amine holds great promise for advancing our understanding of its therapeutic applications. Future studies should focus on optimizing its pharmacological properties through structural modifications and exploring its potential synergistic effects with other drugs.

In conclusion, 2-(4,6-dichloro-1H-indol-3-yl)ethan-1-amine (CAS No. 90793-35-4) is a versatile compound with a wide range of biological activities. Its unique chemical structure and promising preclinical results make it an exciting candidate for further development in medicinal chemistry and drug discovery.